Cas no 271-35-2 (1H-Pyrrolo2,3-dpyridazine)

1H-Pyrrolo[2,3-d]pyridazine is a heterocyclic compound featuring a fused pyrrole and pyridazine ring system, serving as a versatile scaffold in medicinal chemistry and materials science. Its rigid, planar structure and electron-rich aromatic system make it valuable for designing biologically active molecules, particularly in kinase inhibitors and other therapeutic agents. The compound's nitrogen-rich framework allows for diverse functionalization, enabling fine-tuning of physicochemical properties for targeted applications. Its stability and synthetic accessibility further enhance its utility as an intermediate in pharmaceutical development. Researchers leverage its unique electronic properties for applications in optoelectronics and coordination chemistry, where its binding affinity for metal ions is advantageous.

1H-Pyrrolo2,3-dpyridazine structure

Product Name:1H-Pyrrolo2,3-dpyridazine

CAS No:271-35-2

MF:C₆H₅N₃

MW:119.124000310898

MDL:MFCD11110435

CID:1034507

PubChem ID:22564644

Update Time:2025-10-30

1H-Pyrrolo2,3-dpyridazine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[2,3-d]pyridazine
- 1H-PYRROLO[3,2-D]PYRIDAZINE
- (1H)-Pyrrolo<2,3-d>pyridazin
- 5,6-Diaza-indol
- PYRROLO[2,3-D]PYRIDAZINE
- 5,6-Diaza-indol; (1H)-Pyrrolo<2,3-d>pyridazin; PYRROLO[2,3-D]PYRIDAZINE;
- 271-35-2
- MFCD11110435
- SY116377
- A877018
- DTXSID20626509
- DB-291422
- AKOS006307943
- J-504782
- MB09338
- SCHEMBL329720
- pyrrolo[3,2-d]pyridazine
- 1H-Pyrrolo2,3-dpyridazine
- MDL： MFCD11110435
- Inchi： 1S/C6H5N3/c1-2-7-6-4-9-8-3-5(1)6/h1-4,7H
- InChI Key： PCRSIUOCDHDRMN-UHFFFAOYSA-N
- SMILES： N1C=CC2C=NN=CC1=2

Computed Properties

Exact Mass: 119.04800
Monoisotopic Mass: 119.048347172g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 41.6Å²

Experimental Properties

PSA: 41.57000
LogP: 0.95790

1H-Pyrrolo2,3-dpyridazine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrrolo2,3-dpyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B530280-10mg	1H-Pyrrolo[2,3-d]pyridazine	271-35-2		10mg	$ 50.00	2022-06-07
TRC	B530280-50mg	1H-Pyrrolo[2,3-d]pyridazine	271-35-2		50mg	$ 210.00	2022-06-07
TRC	B530280-100mg	1H-Pyrrolo[2,3-d]pyridazine	271-35-2		100mg	$ 320.00	2022-06-07
Chemenu	CM164583-1g	1H-Pyrrolo[3,2-d]pyridazine	271-35-2	95%	1g	$906	2024-07-28
Alichem	A029181240-100mg	1H-Pyrrolo[2,3-d]pyridazine	271-35-2	95%	100mg	$183.60	2022-03-31
Alichem	A029181240-250mg	1H-Pyrrolo[2,3-d]pyridazine	271-35-2	95%	250mg	$302.40	2022-03-31
Alichem	A029181240-1g	1H-Pyrrolo[2,3-d]pyridazine	271-35-2	95%	1g	$1195.00	2023-09-02
eNovation Chemicals LLC	Y1189382-1g	1H-Pyrrolo[2,3-d]pyridazine	271-35-2	95%	1g	$1085	2024-07-20
eNovation Chemicals LLC	Y0979623-1g	1H-pyrrolo[3,2-d]pyridazine	271-35-2	95%	1g	$1020	2024-08-02
eNovation Chemicals LLC	Y1189382-1g	1H-Pyrrolo[2,3-d]pyridazine	271-35-2	95%	1g	$1085	2025-02-27

1H-Pyrrolo2,3-dpyridazine Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:271-35-2)1H-Pyrrolo2,3-dpyridazine

Order Number:A877018

Stock Status:in Stock

Quantity:250mg/1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:52

Price ($):252.0/680.0

Email:sales@amadischem.com

Product Official Link

1H-Pyrrolo2,3-dpyridazine Related Literature

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5. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

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